Cas no 825644-13-1 (Benzene, 2-bromo-1,4-bis(1-ethylpropyl)-)

• Product Name: Benzene, 2-bromo-1,4-bis(1-ethylpropyl)-
• CAS No: 825644-13-1
• MF: C₁₆H₂₅Br
• MW: 297.27370429039
• CID: 687916
• PubChem ID: 71418026
• Update Time: 2025-04-19

Benzene, 2-bromo-1,4-bis(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1,4-bis(1-ethylpropyl)-
• 2-bromo-1,4-di(pentan-3-yl)benzene
• DTXSID60837354
• 825644-13-1

• Inchi： 1S/C16H25Br/c1-5-12(6-2)14-9-10-15(16(17)11-14)13(7-3)8-4/h9-13H,5-8H2,1-4H3
• InChI Key： MWZCFIZOSOESGP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CC)CC)C(CC)CC

Computed Properties

• Exact Mass: 296.11396g/mol
• Monoisotopic Mass: 296.11396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų